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Compound of Interest

Compound Name:
N-(2-Methyl-5-

nitrophenyl)acetamide

Cat. No.: B181037 Get Quote

This guide provides an in-depth analysis of the molecular characteristics of N-(2-Methyl-5-
nitrophenyl)acetamide, a compound of interest for researchers, scientists, and professionals

in drug development. Below, you will find its molecular structure, key quantitative data, and a

structural diagram.

Quantitative Molecular Data
The essential physicochemical properties of N-(2-Methyl-5-nitrophenyl)acetamide are

summarized in the table below. This information is critical for various applications, including

analytical method development and chemical synthesis.

Property Value

Molecular Formula C₉H₁₀N₂O₃[1]

Molecular Weight 194.19 g/mol [1][2][3]

CAS Number 2879-79-0[1][2][3]

Melting Point 150-151 °C[1]

Boiling Point (Predicted) 374.4±30.0 °C[1]

Density (Predicted) 1.289±0.06 g/cm³[1]
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Molecular Structure
N-(2-Methyl-5-nitrophenyl)acetamide consists of a central phenyl ring substituted with a

methyl group at the second position, a nitro group at the fifth position, and an acetamide group

at the first position. The arrangement of these functional groups dictates the molecule's

chemical reactivity and physical properties.

Molecular structure of N-(2-Methyl-5-nitrophenyl)acetamide.

Synonyms
This compound is also known by several other names, including:

2-Acetylamino-4-nitrotoluene[1][2]

4-Nitro-2-acetamidotoluene[1]

5'-NITRO-ORTHO-ACETOTOLUIDIDE[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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